Cas no 896026-36-1 (N-5-(2-chlorophenyl)-1,3,4-oxadiazol-2-yl-2-(methylsulfanyl)benzamide)

• Product Name: N-5-(2-chlorophenyl)-1,3,4-oxadiazol-2-yl-2-(methylsulfanyl)benzamide
• CAS No: 896026-36-1
• MF: C₁₆H₁₂ClN₃O₂S
• MW: 345.803380966187
• CID: 6265574
• PubChem ID: 7266841
• Update Time: 2025-05-19

N-5-(2-chlorophenyl)-1,3,4-oxadiazol-2-yl-2-(methylsulfanyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-5-(2-chlorophenyl)-1,3,4-oxadiazol-2-yl-2-(methylsulfanyl)benzamide
• 896026-36-1
• N-[5-(2-chlorophenyl)-1,3,4-oxadiazol-2-yl]-2-methylsulfanylbenzamide
• N-(5-(2-chlorophenyl)-1,3,4-oxadiazol-2-yl)-2-(methylthio)benzamide
• F2553-0239
• AKOS024659714
• N-[5-(2-chlorophenyl)-1,3,4-oxadiazol-2-yl]-2-(methylsulfanyl)benzamide

• Inchi： 1S/C16H12ClN3O2S/c1-23-13-9-5-3-7-11(13)14(21)18-16-20-19-15(22-16)10-6-2-4-8-12(10)17/h2-9H,1H3,(H,18,20,21)
• InChI Key： VSMBMWOKAYSMMJ-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C1=NN=C(NC(C2C=CC=CC=2SC)=O)O1

Computed Properties

• Exact Mass: 345.0338755g/mol
• Monoisotopic Mass: 345.0338755g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 415
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 93.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Sulfanylbenzoic acids and derivatives

Additional information on N-5-(2-chlorophenyl)-1,3,4-oxadiazol-2-yl-2-(methylsulfanyl)benzamide

Professional Introduction to N-5-(2-chlorophenyl)-1,3,4-oxadiazol-2-yl-2-(methylsulfanyl)benzamide (CAS No. 896026-36-1)

N-5-(2-chlorophenyl)-1,3,4-oxadiazol-2-yl-2-(methylsulfanyl)benzamide is a highly specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 896026-36-1, belongs to a class of molecules that exhibit promising biological activities. The intricate structure of this compound, featuring a N-5-(2-chlorophenyl)-1,3,4-oxadiazol-2-yl moiety linked to a 2-(methylsulfanyl)benzamide group, makes it a fascinating subject for further investigation.

The pharmacological relevance of this compound stems from its unique chemical composition, which includes a benzamide core and an oxadiazole ring. The presence of these functional groups suggests potential interactions with biological targets, making it a candidate for further exploration in drug discovery. Recent studies have highlighted the importance of oxadiazole derivatives in medicinal chemistry due to their ability to modulate various enzymatic and receptor pathways.

In the context of contemporary research, N-5-(2-chlorophenyl)-1,3,4-oxadiazol-2-yl-2-(methylsulfanyl)benzamide has been investigated for its potential therapeutic applications. The benzamide moiety is well-known for its role in the development of anti-inflammatory and analgesic agents, while the oxadiazole ring is recognized for its antimicrobial and antitumor properties. The combination of these features in a single molecule makes it an attractive candidate for further pharmacological studies.

One of the most compelling aspects of this compound is its structural diversity, which allows for the exploration of multiple binding sites on biological targets. This versatility is particularly valuable in the development of drugs that require high specificity and efficacy. The 2-chlorophenyl group in the molecule contributes to its lipophilicity, enhancing its ability to cross cell membranes and interact with intracellular targets. This property is crucial for compounds intended to exert their effects within the cellular environment.

The synthesis of N-5-(2-chlorophenyl)-1,3,4-oxadiazol-2-yl-2-(methylsulfanyl)benzamide involves a series of carefully orchestrated chemical reactions that highlight the expertise required in medicinal chemistry. The process typically begins with the formation of the oxadiazole ring, followed by the introduction of the benzamide group. The final step involves the substitution of the methylsulfanyl group at the appropriate position on the benzene ring. Each step must be meticulously controlled to ensure high yield and purity.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of this compound with greater accuracy. Molecular modeling techniques allow for the simulation of interactions between N-5-(2-chlorophenyl)-1,3,4-oxadiazol-2-yl-2-(methylsulfanyl)benzamide and various biological targets, providing valuable insights into its potential therapeutic effects. These computational methods have significantly reduced the time and cost associated with experimental screening.

The biological activity of this compound has been preliminarily assessed through in vitro assays. Initial results suggest that it may exhibit inhibitory effects on certain enzymes and receptors relevant to inflammation and cancer. These findings are particularly intriguing given the growing interest in multitargeted drugs that can modulate multiple pathways simultaneously. The ability of N-5-(2-chlorophenyl)-1,3,4-oxadiazol-2-yl-2-(methylsulfanyl)benzamide to interact with multiple targets makes it a promising candidate for such an approach.

In conclusion, N-5-(2-chlorophenyl)-1,3,4-oxadiazol-2-yl-2-(methylsulfanyl)benzamide (CAS No. 896026-36-1) represents a significant advancement in pharmaceutical research. Its unique structure and promising biological activities make it an attractive candidate for further investigation. As our understanding of molecular interactions continues to evolve, compounds like this one will play a crucial role in the development of new therapeutic agents.